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Compound of Interest

Compound Name: Cevipabulin Fumarate

Cat. No.: B1256153 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of Cevipabulin Fumarate. Designed for researchers, scientists,

and drug development professionals, these guidelines are intended to establish best practices

for laboratory safety and chemical management, ensuring the well-being of all personnel.

Cevipabulin Fumarate is a potent, orally active, microtubule-destabilizing agent. Although a

Safety Data Sheet (SDS) for the base compound, Cevipabulin, does not classify it as

hazardous under the Globally Harmonized System (GHS), its high cytotoxicity at nanomolar

concentrations necessitates stringent handling procedures to minimize exposure.[1][2] The

following protocols are based on best practices for handling potent pharmaceutical compounds.

Quantitative Safety Data
Due to the limited availability of specific toxicological data and the absence of an established

Occupational Exposure Limit (OEL) for Cevipabulin Fumarate, a conservative approach to

handling is paramount. The following table summarizes key quantitative data to inform risk

assessments.
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Parameter Value Source

Molecular Weight 580.89 g/mol [3]

Cytotoxicity (IC50)
18-40 nM (in various human

tumor cell lines)
[1][2]

GHS Classification
Not classified as hazardous

(for Cevipabulin base)

Occupational Exposure Limit

(OEL)
Not Established

Note: The potent cytotoxic nature of this compound warrants handling it as a hazardous

substance despite the lack of a formal GHS hazard classification. Engineering controls and

personal protective equipment are essential to prevent exposure.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to ensure personnel safety during the handling

of Cevipabulin Fumarate.

Primary Protection:

Gloves: Double gloving with nitrile gloves is required. The outer glove should be changed

immediately upon contamination.

Lab Coat: A disposable, solid-front, back-tying lab coat is essential to protect against

splashes and aerosol contamination.

Eye Protection: Chemical safety goggles or a face shield must be worn at all times.

Secondary Protection (for procedures with a high risk of aerosolization):

Respiratory Protection: A NIOSH-approved respirator (e.g., N95) should be used when

handling the powder outside of a containment device or when there is a potential for aerosol

generation.
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Sleeve Covers: Disposable sleeve covers provide an additional layer of protection for the

arms.

Operational Plans: Handling and Storage
Adherence to the following step-by-step procedures is critical for the safe handling of

Cevipabulin Fumarate.

Receiving and Unpacking:

Visually inspect the package for any signs of damage or leakage upon arrival.

Don appropriate PPE (gloves, lab coat, eye protection) before opening the package.

Carefully unpack the compound within a chemical fume hood or other designated

containment area.

Verify the integrity of the primary container.

Weighing and Reconstitution:

All weighing of powdered Cevipabulin Fumarate must be conducted within a certified

chemical fume hood, a ventilated balance enclosure, or a glove box to minimize inhalation

exposure.

Use dedicated spatulas and weighing papers.

For reconstitution, slowly add the solvent to the solid to avoid aerosolization.

Cap and vortex the vial within the containment area.

Storage:

Store Cevipabulin Fumarate in a clearly labeled, sealed container.

Keep the container in a designated, secure, and well-ventilated area, away from

incompatible materials.
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Follow the manufacturer's recommendations for storage temperature and conditions.

Disposal Plan
Proper disposal of Cevipabulin Fumarate and associated waste is crucial to prevent

environmental contamination and accidental exposure.

Waste Segregation:

Solid Waste: All disposable materials that have come into contact with Cevipabulin
Fumarate (e.g., gloves, weighing papers, pipette tips, vials) are to be considered hazardous

waste.

Liquid Waste: Unused solutions and contaminated solvents should be collected as

hazardous liquid waste.

Disposal Procedure:

Place all solid waste into a dedicated, labeled, and sealed hazardous waste container.

Collect all liquid waste in a compatible, sealed, and clearly labeled hazardous waste

container.

Do not mix Cevipabulin Fumarate waste with other chemical waste streams unless

compatibility has been confirmed.

Arrange for disposal through your institution's environmental health and safety (EHS) office.

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Spill Plan
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.

Minor Spill (contained within a fume hood):

Ensure PPE is intact. If contaminated, change it immediately.
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Cover the spill with an absorbent material (e.g., chemical absorbent pads or vermiculite).

Carefully collect the absorbent material using non-sparking tools and place it in a sealed,

labeled hazardous waste container.

Decontaminate the area with a suitable cleaning agent (e.g., 70% ethanol), followed by a

final rinse with water.

Place all cleaning materials into the hazardous waste container.

Major Spill (outside of a fume hood):

Evacuate: Immediately alert others in the area and evacuate the laboratory.

Isolate: Close the laboratory doors and prevent entry. Post a warning sign.

Report: Notify your supervisor and your institution's EHS office immediately.

Do not attempt to clean up a major spill unless you are trained and equipped to do so. Await

the arrival of trained emergency response personnel.

Visual Workflow for Handling Cevipabulin Fumarate
The following diagram illustrates the standard workflow for safely handling Cevipabulin
Fumarate in a laboratory setting.
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Caption: Workflow for Safe Handling of Cevipabulin Fumarate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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